(S)-2-Aminopropanamide hydrobromide

• IUPAC Name: (2S)-2-aminopropanamide;hydrobromide
• InChI: InChI=1S/C3H8N2O.BrH/c1-2(4)3(5)6;/h2H,4H2,1H3,(H2,5,6);1H/t2-;/m0./s1
• InChI Key: BYAVGTZKLGIZPY-DKWTVANSSA-N
• Canonical SMILES: CC(C(=O)N)N.Br
• Isomeric SMILES: C[C@@H](C(=O)N)N.Br
• Molecular Formula: C3H9BrN2O
• DSSTOX Substance ID: DTXSID20595327
• Molecular Weight: 169.02 g/mol
• CAS RN: 102029-80-1

Description

(S)-2-Aminopropanamide hydrobromide, also known as 2-Aminopropanamide hydrobromide, is an organic compound used in a range of scientific research applications. This compound is a derivative of the amine group, which is a functional group found in many organic compounds. It is a white, odorless solid that is soluble in water and has a molecular formula of C3H9BrN2O. This compound has a wide range of uses, from pharmaceutical and medical applications to biochemical and physiological research.

Scientific Research Applications

Acrylamide Research and Health Implications

Acrylamide in Baking Products

A review article by Keramat et al. (2011) discusses the formation of acrylamide, a chemical compound related to 2-propenamide, in high-carbohydrate foods during heat treatment and its potential health risks including neurotoxicity and carcinogenicity. The paper emphasizes the importance of understanding factors that affect acrylamide formation in foods to mitigate health risks (Keramat et al., 2011).

Acrylamide Formation and Control

Another study provides an industry perspective on acrylamide, detailing its occurrence, formation mechanisms, and strategies to reduce its levels in food products, contributing to safer dietary practices (Taeymans et al., 2004).

Pharmacological and Clinical Applications

Glibenclamide's Novel Mechanisms

Luzi and Pozza (1997) review the pharmacokinetics and mechanisms of action of glibenclamide, a sulfonylurea compound, highlighting its role in the treatment of type 2 diabetes mellitus and suggesting further exploration of its pharmacological properties (Luzi & Pozza, 1997).

Tranexamic Acid in Clinical Use

McCormack (2012) reviews the efficacy and safety of tranexamic acid, a synthetic derivative of the amino acid lysine, across various conditions involving abnormal bleeding. The paper underscores tranexamic acid's versatility as an antifibrinolytic agent in medical practice (McCormack, 2012).

Biomedical and Material Science Applications

Silk-Based Biomaterials

Janani et al. (2019) explore the use of silk, a natural biopolymer, in developing biomaterials for medical applications, including drug delivery systems and tissue engineering. The study highlights silk's physicochemical properties and its potential in creating innovative healthcare solutions (Janani et al., 2019).

Applications of ML and AI in COVID-19 Pandemic

Lalmuanawma et al. (2020) review the applications of machine learning (ML) and artificial intelligence (AI) in addressing the COVID-19 pandemic, including screening, predicting, and drug development, showcasing the potential of these technologies in pandemic response (Lalmuanawma et al., 2020).